4,5-Diphenyl-2H-imidazol-2-one

• CAS RN: 18054-62-1
• Molecular Formula: C15H10N2O
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 4,5-diphenylimidazol-2-one
• InChI: InChI=1S/C15H10N2O/c18-15-16-13(11-7-3-1-4-8-11)14(17-15)12-9-5-2-6-10-12/h1-10H
• InChI Key: OTLLZASEKLGFMH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC(=O)N=C2C3=CC=CC=C3
• synonyms: 4,5-diphenyl-2H-imidazol-2-one

Description

4,5-Diphenyl-2H-imidazol-2-one, also known as DPI, is a chemical compound that has been widely used in scientific research. It is a heterocyclic organic compound that contains an imidazole ring and two phenyl groups. DPI is a potent inhibitor of protein kinase C (PKC), which makes it a valuable tool for studying the role of PKC in various biological processes.

Mechanism of Action

4,5-Diphenyl-2H-imidazol-2-one inhibits PKC activity by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, which leads to a downstream inhibition of various signaling pathways.
Biochemical and Physiological Effects
4,5-Diphenyl-2H-imidazol-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. It has also been shown to inhibit the production of inflammatory cytokines, which makes it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,5-Diphenyl-2H-imidazol-2-one in lab experiments is its potency and specificity. It is a highly potent inhibitor of PKC and has been shown to have minimal off-target effects. However, one of the limitations of using 4,5-Diphenyl-2H-imidazol-2-one is its solubility. 4,5-Diphenyl-2H-imidazol-2-one is poorly soluble in water, which can make it difficult to use in some experiments.

Future Directions

There are many potential future directions for research involving 4,5-Diphenyl-2H-imidazol-2-one. One area of interest is the development of novel PKC inhibitors that are more potent and specific than 4,5-Diphenyl-2H-imidazol-2-one. Another area of interest is the use of 4,5-Diphenyl-2H-imidazol-2-one in combination with other drugs to treat various diseases. Finally, there is also interest in studying the role of PKC in various neurological diseases, such as Alzheimer's disease and Parkinson's disease, and the potential use of PKC inhibitors, such as 4,5-Diphenyl-2H-imidazol-2-one, as therapeutic agents for these diseases.

Synthesis Methods

4,5-Diphenyl-2H-imidazol-2-one can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-phenyl-1H-imidazole-4,5-dicarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with phenylhydrazine to form 4,5-Diphenyl-2H-imidazol-2-one.

Scientific Research Applications

4,5-Diphenyl-2H-imidazol-2-one has been used extensively in scientific research to study the role of PKC in various biological processes. PKC is a family of serine/threonine kinases that play a critical role in signal transduction pathways. 4,5-Diphenyl-2H-imidazol-2-one has been shown to inhibit PKC activity in vitro and in vivo, making it a valuable tool for studying the role of PKC in various biological processes.